Cas no 73532-83-9 (Fosteabine)

• Product Name: Fosteabine
• CAS No: 73532-83-9
• MF: C₂₇H₅₀N₃O₈P
• MW: 575.67496919632
• CID: 566051
• Update Time: 2025-09-22

Fosteabine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[5-O-[hydroxy(octadecyloxy)phosphinyl]-b-D-arabinofuranosyl]-
• 1-arabinofuranosylcytosine-5'-stearylphosphate
• ara-C-5'-stearylphosphate
• Fosteabine
• Cytarabine ocfosfate
• Stearyl-ara-cmp
• KU897BCV4O
• cytarabine ocfosfate free acid
• Ynk 01
• Cytarabine ocfosphate
• Tosteabine
• 4-Amino-1-(5-O-(hydroxy(octadecyloxy)phosphinyl)-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone
• 2(1H)-Pyrimidinone, 4-amino-1-(5-O-(hydroxy(octadecyloxy)phosphinyl)-beta-D-arabinofuranosyl)-
• C21596
• Q27282445
• Fosteabine (Synonyms: Cytarabine ocf

• Inchi： 1S/C27H50N3O8P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-36-39(34,35)37-21-22-24(31)25(32)26(38-22)30-19-18-23(28)29-27(30)33/h18-19,22,24-26,31-32H,2-17,20-21H2,1H3,(H,34,35)(H2,28,29,33)/t22-,24-,25+,26-/m1/s1
• InChI Key： YJTVZHOYBAOUTO-URBBEOKESA-N
• SMILES： P(=O)(O)(OCCCCCCCCCCCCCCCCCC)OC[C@@H]1[C@H]([C@@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 575.334
• Monoisotopic Mass: 575.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 22
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 164

Experimental Properties

• Density: 1.28
• Boiling Point: 711.6°C at 760 mmHg
• Flash Point: 384.2°C
• Refractive Index: 1.566
• PSA: 176.17000
• LogP: 5.42100

Fosteabine Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside monophosphates